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Compound of Interest

Compound Name: ((Dimethylamino)methyl)ferrocene

Cat. No.: B075032 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

((Dimethylamino)methyl)ferrocene, a ferrocene derivative. Adherence to these protocols is

critical for minimizing environmental impact and safeguarding personnel.

Essential Safety and Handling Precautions
Before beginning any disposal process, it is crucial to consult the Safety Data Sheet (SDS) for

((Dimethylamino)methyl)ferrocene. Always wear appropriate personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[1][2] Work in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

vapors.[3][4][5]

Quantitative Data Summary
The following table summarizes key quantitative data for ((Dimethylamino)methyl)ferrocene.

This information is critical for a comprehensive understanding of its physical and chemical

properties.
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Property Value

Molecular Formula C₁₃H₁₇FeN

Molecular Weight 243.13 g/mol

Appearance Orange to brown crystalline powder or liquid

Boiling Point 108-110 °C at 0.2 mmHg

Melting Point 38-42 °C

Flash Point >110 °C

CAS Number 1271-86-9

Step-by-Step Disposal Protocol
The disposal of ((Dimethylamino)methyl)ferrocene, like other organometallic compounds,

requires careful consideration and adherence to hazardous waste regulations.[6] The following

protocol outlines the recommended procedure for its disposal.

1. Waste Identification and Segregation:

Characterize the waste accurately, noting the presence of

((Dimethylamino)methyl)ferrocene and any contaminants.[6]

Segregate waste containing ((Dimethylamino)methyl)ferrocene from other laboratory

waste streams to prevent unintentional reactions.[6] Use dedicated, clearly labeled

hazardous waste containers.[6]

2. Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting the waste.

[6] The container should be clearly labeled with "Hazardous Waste" and the full chemical

name: "((Dimethylamino)methyl)ferrocene".

For solid waste, such as contaminated lab supplies (e.g., gloves, weighing paper), place

them in a sealed bag before putting them into the final waste container.
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For liquid waste, ensure the container is tightly sealed to prevent spills or evaporation.

3. Spill Management:

In the event of a spill, immediately alert personnel in the area.[7]

For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or

earth.[2][8]

Collect the absorbed material using non-sparking tools and place it in a sealed container for

disposal.[1][9]

For large spills, evacuate the area and contact your institution's environmental health and

safety (EHS) office.

4. Final Disposal:

Waste ((Dimethylamino)methyl)ferrocene is classified as hazardous waste.[2]

Do not dispose of this chemical down the drain or in regular trash.[5][8]

The recommended disposal method is incineration in a licensed chemical incinerator

equipped with an afterburner and scrubber.[3]

Alternatively, the waste can be offered to a licensed professional waste disposal company.[3]

Always follow local, regional, and national hazardous waste regulations to ensure complete

and accurate classification and disposal.[7][8]

Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of

((Dimethylamino)methyl)ferrocene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://datasheets.scbt.com/sc-227904.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL07915~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2021:14:30~~(Dimethylaminomethyl
https://www.fishersci.com/store/msds?partNumber=AAL0791514&productDescription=DIMETHLAMINOMETHL+FER+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119140025&productDescription=FERROCENE%2C+98%25+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10224820&productDescription%3DFerrocene%2C+98%25+100g&countryCode=GB&language=en
https://www.benchchem.com/product/b075032?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL07915~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2021:14:30~~(Dimethylaminomethyl
https://www.chemicalbook.com/msds/ferrocene.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0791514&productDescription=DIMETHLAMINOMETHL+FER+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://gustavus.edu/academics/departments/chemistry/documents/documents/Ferrocene.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Ferrocene.pdf
https://datasheets.scbt.com/sc-227904.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0791514&productDescription=DIMETHLAMINOMETHL+FER+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b075032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Collection & Segregation

Spill Response

Final Disposal

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Characterize Waste

Segregate from Other Waste

Use Labeled, Compatible Container

Small Spill:
Absorb with Inert Material

Large Spill:
Evacuate & Contact EHS

Incineration at Licensed Facility

Follow Institutional Procedures

Transfer to Licensed Disposal Company

Follow Institutional Procedures

Collect and Containerize Spill Waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b075032?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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